![molecular formula C7H13Cl2N3 B6281700 3-[(2S)-pyrrolidin-2-yl]-1H-pyrazole dihydrochloride CAS No. 2287246-69-7](/img/no-structure.png)
3-[(2S)-pyrrolidin-2-yl]-1H-pyrazole dihydrochloride
Overview
Description
3-[(2S)-pyrrolidin-2-yl]-1H-pyrazole dihydrochloride is a chemical compound with the CAS Number: 2287246-69-7 . It has a molecular weight of 210.11 . The compound is stored at room temperature and is in the form of an oil .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H11N3.2ClH/c1-2-6(8-4-1)7-3-5-9-10-7;;/h3,5-6,8H,1-2,4H2,(H,9,10);2*1H/t6-;;/m0…/s1 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
This compound has a molecular weight of 210.11 . It is stored at room temperature and is in the form of an oil .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[(2S)-pyrrolidin-2-yl]-1H-pyrazole dihydrochloride involves the reaction of pyrrolidine with 1H-pyrazole in the presence of a suitable reagent to form the desired product. The dihydrochloride salt is then formed by reacting the product with hydrochloric acid.", "Starting Materials": [ "Pyrrolidine", "1H-pyrazole", "Suitable reagent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine is reacted with 1H-pyrazole in the presence of a suitable reagent to form the intermediate product.", "Step 2: The intermediate product is purified and then reacted with hydrochloric acid to form 3-[(2S)-pyrrolidin-2-yl]-1H-pyrazole dihydrochloride.", "Step 3: The product is isolated and purified to obtain the final compound." ] } | |
CAS RN |
2287246-69-7 |
Molecular Formula |
C7H13Cl2N3 |
Molecular Weight |
210.1 |
Purity |
83 |
Origin of Product |
United States |
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